Cas no 476210-92-1 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide)

• Product Name: N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide
• CAS No: 476210-92-1
• MF: C₁₆H₉Cl₂N₃O₃S
• MW: 394.231960058212
• CID: 6208545
• PubChem ID: 5064551
• Update Time: 2025-06-27

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide
• AKOS008444114
• N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-nitrobenzamide
• F0193-0214
• 476210-92-1
• N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-2-nitrobenzamide
• Oprea1_344634

• Inchi： 1S/C16H9Cl2N3O3S/c17-9-5-6-12(18)11(7-9)13-8-25-16(19-13)20-15(22)10-3-1-2-4-14(10)21(23)24/h1-8H,(H,19,20,22)
• InChI Key： NWPLLSILWGRECF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CSC(=N1)NC(C1C=CC=CC=1[N+](=O)[O-])=O)Cl

Computed Properties

• Exact Mass: 392.9741677g/mol
• Monoisotopic Mass: 392.9741677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide

Introduction to N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide (CAS No. 476210-92-1)

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide (CAS No. 476210-92-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a nitrobenzene moiety, and dichlorophenyl substituents. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide suggests that this compound may exhibit similar biological activities.

The nitrobenzene moiety is another key structural feature of this compound. Nitrobenzene derivatives are often used in the synthesis of pharmaceuticals due to their ability to undergo various chemical transformations and their potential to modulate biological processes. The nitro group can be reduced to an amino group, which can further enhance the compound's biological activity or alter its pharmacological properties.

The dichlorophenyl substituents add additional complexity to the molecule. Chlorine atoms are known to influence the lipophilicity and electronic properties of organic compounds. In the context of drug design, these substituents can affect the compound's ability to cross cell membranes and interact with target proteins or receptors.

Recent studies have explored the potential applications of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the synergistic effects of the thiazole ring and the nitrobenzene moiety.

In addition to its antimicrobial properties, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide has also shown promise as an anticancer agent. A preclinical study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was found to involve the induction of apoptosis through the modulation of key signaling pathways.

The pharmacokinetic properties of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an orally administered therapeutic agent.

However, it is important to note that while N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide shows significant potential in preclinical studies, further research is needed to fully understand its safety and efficacy in humans. Clinical trials are currently underway to evaluate its therapeutic potential in various diseases.

In conclusion, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2-nitrobenzamide (CAS No. 476210-92-1) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both academic and industrial settings.